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Compound of Interest

Compound Name:
2,5-

Bis(trifluoromethyl)bromobenzene

Cat. No.: B1273128 Get Quote

Essential Safety and Handling Guide for 2,5-
Bis(trifluoromethyl)bromobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling 2,5-Bis(trifluoromethyl)bromobenzene (CAS No. 7617-93-8). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Bis(trifluoromethyl)bromobenzene is a halogenated hydrocarbon that requires careful

handling due to its potential hazards. While specific toxicological properties have not been fully

investigated, similar halogenated aromatic compounds are known to cause skin, eye, and

respiratory irritation.[1][2] Therefore, a comprehensive personal protective equipment plan is

mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Required Equipment Rationale

Eye and Face
Chemical safety goggles and a

face shield.[3][4]

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a flame-

resistant lab coat, and closed-

toe shoes.[3][5] An additional

chemical-resistant apron may

be necessary for larger

quantities.[6]

Prevents skin contact, which

can lead to irritation.[1]

Respiratory

All handling of this compound

must be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[1][3] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used. For emergencies, a self-

contained breathing apparatus

(SCBA) is necessary.[3][7]

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Data for 2,5-Bis(trifluoromethyl)bromobenzene
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Property Value

CAS Number 7617-93-8

Linear Formula (CF₃)₂C₆H₃Br

Molecular Weight 293.00 g/mol [8]

Form Liquid

Boiling Point 146-147 °C (lit.)

Density 1.691 g/mL at 25 °C (lit.)

Refractive Index n20/D >1.4340 (lit.)

Storage Class 10 - Combustible liquids

Step-by-Step Handling Protocol
Preparation:

Read the SDS: Before beginning any work, thoroughly read and understand the Safety Data

Sheet (SDS) for 2,5-Bis(trifluoromethyl)bromobenzene.

Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and the work

area is clean and uncluttered.[3]

Assemble Materials: Place all necessary equipment, including the chemical container,

reaction vessels, and measurement tools (e.g., glass pipettes, syringes), inside the fume

hood.

Emergency Equipment Check: Ensure that an eyewash station and safety shower are readily

accessible and operational.[9]

Handling:

Don PPE: Put on all required personal protective equipment as detailed in Table 1.

Aliquot the Chemical: Carefully measure and transfer the required amount of 2,5-
Bis(trifluoromethyl)bromobenzene. Perform all transfers within the fume hood to minimize
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the risk of spills and vapor inhalation.[3]

Conduct Experiment: Keep the fume hood sash at the lowest possible height that allows for

comfortable work.[3]

Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[1]

Post-Handling:

Decontaminate: Rinse all contaminated glassware with a suitable solvent (e.g., acetone)

inside the fume hood. Collect the rinsate as hazardous waste.[3]

Store Properly: Store the chemical in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.[6]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 3: Emergency Response Plan
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Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[9][10] Seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[2][9] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[10]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[1][9] Seek immediate medical

attention.[10]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[10] Seek immediate medical

attention.[1]

Small Spill

Absorb the spill with an inert absorbent material

such as sand, silica gel, or universal binder.[1]

[2] Collect the material in a suitable, closed

container for disposal.[1]

Large Spill

Evacuate the area.[11] Eliminate all ignition

sources.[11] Contain the spill if possible without

risk. Use a non-sparking tool.[9] Follow your

institution's emergency response procedures.

Disposal Plan
Proper disposal of 2,5-Bis(trifluoromethyl)bromobenzene and associated waste is crucial to

prevent environmental contamination.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[3]
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Waste Containers: Use designated, properly labeled, and sealed containers for all waste

containing this chemical, including contaminated materials like gloves and paper towels.[6]

Disposal Protocol: Follow your institution's hazardous waste disposal procedures. Do not

empty into drains.[1] Contact your institution's environmental health and safety office for

specific guidance.[6]

Diagrams
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Workflow for Chemical Spill Response

Immediate Actions

Assessment
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1273128?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC307702500&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=11420498&countryCode=AT&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.scbt.com/p/2-5-bis-trifluoromethyl-bromobenzene-7617-93-8
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://aksci.com/sds/J91108_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0258.pdf
https://www.benchchem.com/product/b1273128#personal-protective-equipment-for-handling-2-5-bis-trifluoromethyl-bromobenzene
https://www.benchchem.com/product/b1273128#personal-protective-equipment-for-handling-2-5-bis-trifluoromethyl-bromobenzene
https://www.benchchem.com/product/b1273128#personal-protective-equipment-for-handling-2-5-bis-trifluoromethyl-bromobenzene
https://www.benchchem.com/product/b1273128#personal-protective-equipment-for-handling-2-5-bis-trifluoromethyl-bromobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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